Structural battery composite is a new class of multifunctional lightweight materials with profound potential in harvesting electrical energy in the form of chemical energy, while simultaneously providing structural integrity to the system. In this study, we present a multi-physics design optimization framework for structural battery. The objective of the optimization framework is to change the geometrical features and material types of the constituents in a composite lamina to maximize the allowable charging current for a constant rate of charging. In this optimization framework, three sets of inequality constraints are defined to keep the structural battery lightweight, and make sure that the amount of induced stress and generated heat due to the intercalation process remains small. We have also considered several design parameters such as geometrical features of the composite lamina, volume fractions of fibers and LiFePO4 particles, and material types of constituents. The proposed framework includes a gradient-based design optimization method with the ability to perform the optimization process under any source of uncertainty in the material properties, manufacturing process, operating conditions, etc. It also contains a Bayesian design optimization scheme to select the best candidate for the materials of the constituents in a structural battery. We also develop an analytical sensitivity analysis of several electrochemical/thermal/structural response metrics with respect to a few geometrical and material design parameters of a composite lamina. The results show that by using the proposed optimization framework, we are able to maximize the allowable charging current for a constant rate of charging in the optimized solution compared to the considered reference designs while satisfying all of the prescribed constraints. Furthermore, we increase the design reliability of structural battery by at least 45% compared to the deterministic optimized solution. Finally, we find the optimized material types for the fiber and matrix in a structural battery.

Smart materials such as stimuli responsive polymeric hydrogels offer unique possibilities for tissue engineering and regenerative medicine. As, however, most synthetic polymer systems and their degradation products lack complete biocompatibility and biodegradability, this study aims to synthesize a highly magnetic responsive hydrogel, based on the abundant natural biopolymer collagen. As the main component of vertebratal extracellular matrix, it reveals excellent biocompatibility. In combination with incorporated magnetic iron oxide nanoparticles, a novel smart nano-bio-ferrogel can be designed. While retaining its basic biophysical properties and interaction with living cells, this collagen-nanoparticle hydrogel can be compressed to 38% of its original size and recovers to 95% in suitable magnetic fields. Besides the phenomenology of this scenario, the underlying physical scenarios are also discussed within the framework of network models. The observed reversible peak strains a...

Shape morphing materials have been extensively studied to control the formation of sophisticated three-dimensional (3D) structures and devices for a broad range of applications. Various methods, including the buckling of pre-strained bilayer composites, stimuli-responsive shape-shifting of shape memory polymers, and hydrogels, have been previously employed to transform 2D sheets to 3D structures and devices. However, the residual stress locked in these shape-shifting structures will drive them to gradually revert to their original layouts upon the removal of external stimuli or constrains. Here, we report a multistimuli-responsive vitrimer (m-vitrimer) bearing thermal- and photo-reversible disulfide bonds as shape programmable and healable materials for functional 3D devices. The mechanical properties and thermomechanical properties of vitrimer were tuned by altering the disulfide content and catalyst loading. Heat and light exposure induces effective stress relaxation and network rearrangement, enabling material shape programming and healing. We demonstrate that printed flexible smart electronics are fabricated using the m-vitrimer as a matrix and printed conductive silver nanoparticles as conductive wire. The printed electronics possess good electro-mechanical properties, strong interfacial bonding, and thermal- and photo-responsive shape programming. Moreover, the m-vitrimer can be healed upon damage by heat and light, which partially restores silver conductivity and protect the electronics from further damage. The converging of multi-stimuli-responsive polymers and printed electronics for functional 3D devices have the potential of finding broad applications in smart and morphing electronics, biomedical devices, and 4D printing.

Soft robotics aims at creating systems with improved performance of movement and adaptability in unknown, challenging, environments and with higher level of safety during interactions with humans. This Roadmap on Soft Robotics covers selected aspects for the design of soft robots significantly linked to the area of multifunctional materials, as these are considered a fundamental component in the design of soft robots for an improvement of their peculiar abilities, such as morphing, adaptivity and growth. The roadmap includes different approaches for components and systems design, bioinspired materials, methodologies for building soft robots, strategies for the implementation and control of their functionalities and behavior, and examples of soft-bodied systems showing abilities across different environments. For each covered topic, the author(s) describe the current status and research directions, current and future challenges, and perspective advances in science and technology to meet the challenges.

Graphene quantum dots (GQDs) exhibit abundant magnetic edge states with promising applications in spintronics. Hexagonal zigzag GQDs possess a ground state with an antiferromagnetic (AFM) inter-edge coupling, followed by a metastable state with ferromagnetic (FM) inter-edge coupling. By analyzing the Hubbard model and performing large-scale spin-polarized density functional theory calculations containing thousands of atoms, we predict a series of new mixed magnetic edge states of GQDs arising from the size effect, namely mix-n, where n is the number of spin arrangement parts at each edge, with parallel spin in the same part and anti-parallel spin between adjacent parts. In particular, we demonstrate that the mix-2 state of bare GQDs (C 6N2 ) appears when N⩾4 and the mix-3 state appears when N⩾6 , where N is the number of six-membered-ring at each edge, while the mix-2 and mix-3 magnetic states appear in the hydrogenated GQDs with N = 13 and N = 15, respectively.

Recent surveys have described how many extracted compounds from various plants have electrochemical activity, which can be directly applied for development of electrochemical sensors. In this work, we propose using of luteolin, a natural compound was extracted and isolated from Myoporum bontioides leaves, as a monomer for electrochemical polymerization onto glassy carbon electrode (GCE) surface and synthesized polyluteolin (polyLut) modified GCE (polyLut/GCE) can be used for directly electrochemical detection of copper ion (Cu2+) in aqueous solution. The electrochemical properties of luteolin and polyLut/GCE in sodium acetate (NaAc–HAc) buffer with presence/absence of Ni2+, Ca2+, Co2+ or Cu2+ ion have evaluated and obtained results indicated that the luteolin and polyLut/GCE were selective and sensitive to Cu2+ ion. The electrochemical Cu2+ sensor based on polyLut/GCE has the sensitivity to Cu2+ ion of 0.751 μA μM−1 with limit of detection of 5 μM of Cu2+ ion, which is lower than of EU’s drinking water standards EU’s drinking water standards as 31.25 μM.

Abstract Programmable matter is a class of materials whose properties can be programmed to achieve a specific state upon a stimulus. Among them, shape programmable materials can change their shape, topographical architecture, or dimension triggered by external stimuli after material fabrication, finding broad applications in smart devices, soft robotics, actuators, reconfigurable metamaterials, and biomedical devices. Shape programmable polymers (SPPs) possess the advantages of low cost, the ability to achieve widely tunable stimuli response, and synthetic flexibility. Recent development has resulted in various new materials and fabrication techniques for SPPs. However, to better design and fabricate SPPs to satisfy specific applications, a more comprehensive understanding of SPPs is required. In this review, we provide state-of-the-art advances in materials, design methods, and fabrication techniques for SPPs. Based on different shape-shifting mechanisms, four most widely studied shape-shifting polymers, including shape-memory polymers, hydrogels, liquid crystal elastomers, and magnetoactive elastomers, are categorized. After outlining the material models of SPPs, the widely used approaches of bilayer, biomimetic, and simulation-guided design, are summarized. For the fabrication side, three main manufacturing techniques for SPPs by replica molding, electrospinning, and 3D printing are reviewed with an emphasis on 3D printing. Finally, the challenges and future perspectives for SPPs fabrication are discussed.

The development of multifunctional materials and structures is receiving increasing interest for many applications and industries; it is a promising way to increase system-wide efficiency and improve the ability to meet environmental targets. However, quantifying the advantages of a multifunctional solution over monofunctional systems can be challenging. One approach is to calculate a reduction in mass, volume or other penalty function. Another approach is to use a multifunctional efficiency metric. However, either approach can lead to results that are unfamiliar or difficult to interpret and implement for an audience without a multifunctional materials or structures background. Instead, we introduce a comparative metric for multifunctional materials that correlates with familiar design parameters for monofunctional materials. This metric allows the potential benefits of the multifunctional system to be understood easily without needing a holistic viewpoint. The analysis ...